Cas no 1329834-18-5 (Desmethyl Ranolazine-d5)

• Product Name: Desmethyl Ranolazine-d5
• CAS No: 1329834-18-5
• MF: C₂₃H₃₁N₃O₄
• MW: 418.540754556656
• CID: 1065367
• Update Time: 2025-11-02

Desmethyl Ranolazine-d5 Chemical and Physical Properties

Names and Identifiers

• Desmethyl Ranolazine-d5
• N-(2,6-dimethylphenyl)-2-[4-[1,1,2,3,3-pentadeuterio-2-hydroxy-3-(2-hydroxyphenoxy)propyl]piperazin-1-yl]acetamide

• Inchi： 1S/C23H31N3O4/c1-17-6-5-7-18(2)23(17)24-22(29)15-26-12-10-25(11-13-26)14-19(27)16-30-21-9-4-3-8-20(21)28/h3-9,19,27-28H,10-16H2,1-2H3,(H,24,29)/i14D2,16D2,19D
• InChI Key： JQTKNELUBGGUKI-HLKXKAATSA-N
• SMILES： OC([2H])(C([2H])([2H])OC1C=CC=CC=1O)C([2H])([2H])N1CCN(CC(NC2C(C)=CC=CC=2C)=O)CC1

Computed Properties

• Exact Mass: 418.26300

Experimental Properties

• Melting Point: 52-54°C
• PSA: 88.76000
• LogP: 2.53030

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Desmethyl Ranolazine-d5

Desmethyl Ranolazine-d5 (CAS No. 1329834-18-5): A Comprehensive Overview

Desmethyl Ranolazine-d5 is a deuterated analog of Desmethyl Ranolazine, a key metabolite of the widely studied anti-anginal drug Ranolazine. With the CAS number 1329834-18-5, this compound has garnered significant attention in pharmaceutical research, particularly in the fields of metabolite identification, drug metabolism studies, and quantitative bioanalysis. The incorporation of five deuterium atoms (d5) enhances its utility as an internal standard in LC-MS/MS applications, ensuring accurate and reliable measurements in complex biological matrices.

The growing demand for deuterated compounds like Desmethyl Ranolazine-d5 reflects broader trends in precision medicine and personalized therapeutics. Researchers are increasingly focusing on stable isotope-labeled standards to improve the sensitivity and specificity of analytical methods. This compound, in particular, addresses critical challenges in cardiovascular drug development, where understanding metabolite profiles is essential for assessing drug safety and efficacy. Its role in pharmacokinetic studies further underscores its importance in modern drug discovery pipelines.

From a chemical perspective, Desmethyl Ranolazine-d5 exhibits unique properties due to its isotopic labeling. The deuterium atoms introduce minimal steric changes while significantly altering the compound's mass, making it ideal for mass spectrometry-based assays. This characteristic is particularly valuable in clinical research, where distinguishing between endogenous compounds and drug metabolites is crucial. The compound's stability under various analytical conditions also contributes to its widespread adoption in regulatory-compliant studies.

The applications of Desmethyl Ranolazine-d5 extend beyond traditional pharmaceutical analysis. Recent advancements in isotope dilution techniques have expanded its use in forensic toxicology and doping control. These fields require highly accurate quantification methods to detect minute concentrations of target analytes, a task for which deuterated internal standards are exceptionally well-suited. Furthermore, the compound's relevance in translational research bridges the gap between preclinical findings and clinical outcomes, supporting evidence-based decision-making in drug development.

Market dynamics for Desmethyl Ranolazine-d5 reflect the broader expansion of the deuterated chemicals market. With increasing investments in cardiovascular research and metabolomics, demand for high-quality isotopic standards continues to rise. Manufacturers are responding by improving synthetic routes to enhance isotopic purity and chemical stability, ensuring these compounds meet the stringent requirements of regulatory agencies. This focus on quality control aligns with the pharmaceutical industry's emphasis on data integrity and reproducible results.

Looking ahead, Desmethyl Ranolazine-d5 is poised to play an increasingly important role in next-generation drug development. The integration of high-resolution mass spectrometry with deuterium labeling strategies opens new possibilities for understanding drug disposition at unprecedented levels of detail. As researchers tackle complex questions about inter-individual variability in drug response, tools like this deuterated standard will remain indispensable for generating robust, clinically relevant data.

In conclusion, Desmethyl Ranolazine-d5 (CAS 1329834-18-5) represents a critical tool in modern pharmaceutical research. Its unique combination of isotopic properties and analytical utility makes it invaluable for studies ranging from basic pharmacology to clinical trial support. As the field continues to evolve, this compound will undoubtedly contribute to advancements in drug safety assessment, therapeutic monitoring, and personalized treatment strategies, solidifying its position as a cornerstone of contemporary bioanalytical chemistry.